Cas no 1247221-51-7 (4-{[(4-fluorophenyl)sulfanyl]methyl}piperidine)

4-{[(4-Fluorophenyl)sulfanyl]methyl}piperidine is a fluorinated piperidine derivative featuring a phenylthioether moiety, which enhances its utility as a versatile intermediate in organic synthesis and pharmaceutical research. The presence of the fluorine atom imparts electron-withdrawing properties, influencing reactivity and binding affinity in medicinal chemistry applications. The piperidine scaffold contributes to conformational flexibility, making it valuable for the design of bioactive molecules. This compound is particularly useful in the development of CNS-targeting agents, enzyme inhibitors, and receptor modulators due to its balanced lipophilicity and structural adaptability. Its synthetic accessibility and functional group compatibility further underscore its importance in drug discovery and fine chemical production.
4-{[(4-fluorophenyl)sulfanyl]methyl}piperidine structure
1247221-51-7 structure
Product Name:4-{[(4-fluorophenyl)sulfanyl]methyl}piperidine
CAS No:1247221-51-7
MF:C12H16FNS
MW:225.325545310974
MDL:MFCD16076044
CID:5177511
PubChem ID:60137056
Update Time:2026-03-05

4-{[(4-fluorophenyl)sulfanyl]methyl}piperidine Chemical and Physical Properties

Names and Identifiers

    • 4-(4-FLUORO-PHENYLSULFANYLMETHYL)-PIPERIDINE
    • 4-(((4-Fluorophenyl)thio)methyl)piperidine
    • 4-{[(4-fluorophenyl)sulfanyl]methyl}piperidine
    • Piperidine, 4-[[(4-fluorophenyl)thio]methyl]-
    • MDL: MFCD16076044
    • Inchi: 1S/C12H16FNS/c13-11-1-3-12(4-2-11)15-9-10-5-7-14-8-6-10/h1-4,10,14H,5-9H2
    • InChI Key: FQINOVYEDPHLPH-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)F)CC1CCNCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 175
  • XLogP3: 2.8
  • Topological Polar Surface Area: 37.3

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Additional information on 4-{[(4-fluorophenyl)sulfanyl]methyl}piperidine

Introduction to 4-{[(4-fluorophenyl)sulfanyl]methyl}piperidine (CAS No. 1247221-51-7)

4-{[(4-fluorophenyl)sulfanyl]methyl}piperidine, identified by its CAS number 1247221-51-7, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperidine class, which is well-documented for its versatile applications in medicinal chemistry. The presence of a 4-fluorophenylsulfanyl group in its molecular structure imparts unique chemical and pharmacological properties, making it a valuable candidate for further research and development.

The structural features of 4-{[(4-fluorophenyl)sulfanyl]methyl}piperidine contribute to its potential as an intermediate in the synthesis of various bioactive molecules. The fluorine atom in the aromatic ring enhances the compound's metabolic stability and binding affinity, which are crucial factors in drug design. Recent studies have highlighted the importance of fluorinated aromatic compounds in developing targeted therapies, particularly in oncology and central nervous system disorders.

In the realm of drug discovery, piperidine derivatives have been extensively studied due to their favorable pharmacokinetic properties. The piperidine ring itself is known for its ability to mimic biological structures, thereby facilitating better interaction with biological targets. The introduction of a sulfanyl group at the methyl position further modulates the compound's pharmacological profile, enhancing its potential as a lead compound for therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of 4-{[(4-fluorophenyl)sulfanyl]methyl}piperidine with various biological targets. These studies suggest that the compound may exhibit inhibitory effects on enzymes and receptors involved in inflammatory pathways. Such findings are particularly relevant given the increasing interest in developing anti-inflammatory agents with minimal side effects.

The synthesis of 4-{[(4-fluorophenyl)sulfanyl]methyl}piperidine involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process. These techniques not only improve efficiency but also allow for greater customization of the compound's structure, enabling researchers to fine-tune its pharmacological properties.

One of the most compelling aspects of 4-{[(4-fluorophenyl)sulfanyl]methyl}piperidine is its potential application in developing novel treatments for neurological disorders. The piperidine scaffold is known to penetrate the blood-brain barrier effectively, making it an attractive candidate for central nervous system (CNS) drugs. Additionally, the fluorine atom's electronic properties can enhance binding affinity to CNS receptors, potentially leading to more effective therapeutic outcomes.

The pharmaceutical industry has shown considerable interest in fluorinated piperidine derivatives due to their demonstrated efficacy in preclinical models. Several ongoing clinical trials are investigating compounds with similar structural motifs for treating conditions such as Alzheimer's disease and Parkinson's disease. The results from these trials could provide valuable insights into the therapeutic potential of 4-{[(4-fluorophenyl)sulfanyl]methyl}piperidine and its derivatives.

In conclusion, 4-{[(4-fluorophenyl)sulfanyl]methyl}piperidine (CAS No. 1247221-51-7) represents a promising compound with significant applications in pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an ideal candidate for further exploration in drug development. As research continues to uncover new therapeutic targets and innovative synthetic strategies, compounds like this are poised to play a crucial role in addressing unmet medical needs.

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